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An In-depth Technical Guide to
Diethylisopropylsilyl Trifluoromethanesulfonate
Introduction

Diethylisopropylsilyl trifluoromethanesulfonate, commonly abbreviated as DEIPSOTf, is a

silylating agent used in organic synthesis. It belongs to the family of silyl triflates, which are

known for their high reactivity. The primary application of Diethylisopropylsilyl
trifluoromethanesulfonate is in the protection of functional groups, particularly alcohols,

during multi-step synthetic sequences. The diethylisopropylsilyl (DEIPS) group offers a balance

of steric bulk and reactivity, making it a useful tool for chemists. This guide provides a

comprehensive overview of its physical and chemical properties, applications, and handling

procedures, tailored for researchers and professionals in drug development and chemical

synthesis.

Core Properties and Identifiers
Quantitative data for Diethylisopropylsilyl trifluoromethanesulfonate is summarized in the

tables below for easy reference.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 126889-55-2[1]

Molecular Formula C₈H₁₇F₃O₃SSi[1]

Molecular Weight 278.36 g/mol [1]

Synonyms

Diethylisopropylsilyl triflate,

Trifluoromethanesulfonic acid

diethylisopropylsilyl ester

MDL Number MFCD00191689

Table 2: Physical Properties

Property Value

Appearance Colorless to light yellow/orange clear liquid

Flash Point 89 °C (192.2 °F)

Refractive Index 1.40

Purity >98.0%

Storage Temperature 0-10°C, under inert gas

Chemical Reactivity and Applications
Diethylisopropylsilyl trifluoromethanesulfonate is a highly reactive silylating agent. The

trifluoromethanesulfonate (triflate) group is an excellent leaving group, which facilitates the

rapid reaction of the silyl moiety with nucleophiles such as alcohols. This reactivity makes it an

effective reagent for introducing the diethylisopropylsilyl protecting group.

Primary Application: Protection of Alcohols

In the complex synthesis of organic molecules, it is often necessary to temporarily block a

reactive functional group to prevent it from interfering with a reaction occurring elsewhere in the

molecule. This temporary blocking is known as "protection," and the group added is a
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"protecting group".[2][3] Diethylisopropylsilyl trifluoromethanesulfonate is used to protect

alcohols by converting them into silyl ethers. This transformation is typically carried out in the

presence of a non-nucleophilic base, such as 2,6-lutidine or triethylamine, to neutralize the

triflic acid byproduct.

The resulting diethylisopropylsilyl ether is generally stable to a wide range of reaction

conditions, including many oxidizing and reducing agents, organometallic reagents, and some

acidic and basic conditions. The stability of the silyl ether is influenced by the steric bulk of the

silyl group. The DEIPS group provides a moderate level of steric hindrance.

Deprotection, the removal of the silyl group to regenerate the alcohol, is most commonly

achieved using a source of fluoride ions, such as tetrabutylammonium fluoride (TBAF),

hydrogen fluoride (HF), or potassium fluoride (KF).[4] The high affinity of fluorine for silicon

drives this reaction.

Logical Workflow for Alcohol Protection and Deprotection
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General workflow for the protection of an alcohol using DEIPSOTf.
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Experimental Protocols
The following are generalized experimental procedures for the protection of an alcohol with a

silyl triflate and its subsequent deprotection. These protocols are based on standard

procedures for similar silylating agents and may require optimization for specific substrates.

Protection of a Primary Alcohol (Generalized Procedure)

Preparation: A solution of the alcohol (1.0 equivalent) and a hindered base such as 2,6-

lutidine (1.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or

acetonitrile) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or

nitrogen).

Cooling: The solution is cooled to 0 °C in an ice bath.

Addition of Reagent: Diethylisopropylsilyl trifluoromethanesulfonate (1.1 equivalents) is

added dropwise to the stirred solution.

Reaction: The reaction mixture is stirred at 0 °C and allowed to warm to room temperature.

The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous

solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g.,

ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

yield the pure silyl ether.

Deprotection of a DEIPS Ether (Generalized Procedure)

Preparation: The DEIPS-protected alcohol (1.0 equivalent) is dissolved in a suitable solvent

such as tetrahydrofuran (THF).

Addition of Reagent: A solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.2

equivalents) is added to the solution at room temperature.
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Reaction: The reaction mixture is stirred at room temperature, and the progress is monitored

by TLC or LC-MS.

Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.

The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

Purification: The organic layer is washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated. The crude product is purified by flash column chromatography to

afford the deprotected alcohol.

Experimental Workflow Diagram
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A typical experimental workflow for alcohol protection.
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Safety and Handling
Diethylisopropylsilyl trifluoromethanesulfonate is a corrosive and combustible liquid that is

sensitive to moisture and heat. It should be handled with appropriate safety precautions in a

well-ventilated chemical fume hood.

Table 3: GHS Hazard Information

Hazard Description

Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower. P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

Handling and Storage

Handling: Use only under a chemical fume hood.[5] Wear personal protective equipment,

including chemical-resistant gloves, safety goggles, and a lab coat.[5] Avoid breathing vapors

or mists.[5] Do not get in eyes, on skin, or on clothing.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] Store

under an inert atmosphere.[5] It is classified under Storage Class 8A for combustible

corrosive hazardous materials.

Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and strong bases.

[5] It is also moisture-sensitive.
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First Aid Measures

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Immediately call a poison center or doctor.

Skin Contact: In case of skin contact, take off immediately all contaminated clothing and

rinse the skin with water or shower.[5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do, and continue rinsing.[5]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting.[5]

Conclusion
Diethylisopropylsilyl trifluoromethanesulfonate is a valuable reagent for the protection of

alcohols in organic synthesis. Its high reactivity, coupled with the stability of the resulting silyl

ether under various conditions, makes it a useful tool for the synthesis of complex molecules in

pharmaceutical and materials science research. Due to its corrosive and reactive nature, strict

adherence to safety protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155940#physical-and-chemical-properties-of-
diethylisopropylsilyl-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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